N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H20N2O4/c1-15-5-2-3-6-16(15)14-24-10-4-7-18(22(24)26)21(25)23-17-8-9-19-20(13-17)28-12-11-27-19/h2-10,13H,11-12,14H2,1H3,(H,23,25)
• InChI Key: XSOPBAHXXMHXGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=C(C2=O)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H20N2O4 and its molecular weight is 376.412. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies and Drug Discovery

Compounds related to the mentioned chemical structure have been explored in the context of metabolic studies and drug discovery. For instance, studies on the metabolism and disposition of potent HIV integrase inhibitors using 19F-NMR spectroscopy have provided insights into the metabolic fate and excretion balance of related compounds in rats and dogs, highlighting their potential in antiviral therapy (Monteagudo et al., 2007).

Antihypertensive Agents

Research on nonpeptide angiotensin II receptor antagonists has led to the discovery of potent, orally active antihypertensive agents. These studies have contributed to the development of new therapeutic options for hypertension, showcasing the versatility of such compounds in medical applications (Carini et al., 1991).

Antitumor Activity

The synthesis and evaluation of compounds with dibenzo[1,4]dioxin structures for their antitumor activity have been explored. Such studies have identified weakly binding DNA-intercalating agents that show promise in cancer therapy, demonstrating the potential of these compounds in targeting cancer cells (Lee et al., 1992).

Synthetic Methodologies

Advancements in synthetic methodologies have enabled the creation of derivatives such as 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine. These compounds have been synthesized through innovative processes, contributing to the field of organic chemistry and expanding the possibilities for future research and applications (Gabriele et al., 2006).